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CAS No.: 2137735-38-5

Cat. No.: B2784403

Get Quote

Executive Summary & Strategic Context
Oxolane-3-sulfonyl fluoride (Tetrahydrofuran-3-sulfonyl fluoride) represents a distinct class of

"SuFEx" (Sulfur-Fluoride Exchange) warheads. Unlike the widely used aromatic sulfonyl

fluorides (e.g., PMSF, benzenesulfonyl fluoride), this compound features a secondary aliphatic

sulfonyl fluoride moiety attached to a saturated oxygen heterocycle.

For drug development professionals, this scaffold offers a unique reactivity profile: it is

generally less electrophilic than aromatic analogs—enhancing selectivity for specific

nucleophiles (Tyr, Lys, His, Ser)—but introduces specific metabolic liabilities related to the

tetrahydrofuran (THF) ring and the

-proton acidity.

This guide outlines a rigorous framework for assessing its metabolic stability, contrasting it with

standard covalent warheads, and providing self-validating experimental protocols.
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Comparative Analysis: Performance vs. Alternatives
The metabolic fate of oxolane-3-sulfonyl fluoride is governed by two competing vectors:

intrinsic hydrolytic stability of the S(VI)–F bond and enzymatic susceptibility of the oxolane

ether ring.

Table 1: Warhead Stability & Reactivity Profile
Feature

Oxolane-3-Sulfonyl

Fluoride (Aliphatic)
Benzenesulfonyl

Fluoride (Aromatic)
Acrylamide (Michael
Acceptor)

Primary Target

Residues

Tyr, Lys, His, Ser

(Context-driven)

Tyr, Lys, His, Ser

(Broad)

Cys (Kinetic

preference)

Intrinsic

Electrophilicity

Moderate (Tunable,

lower off-target risk)

High (Higher risk of

non-specific labeling)

High (Rapid GSH

conjugation)

Plasma Stability (

)

High (>24h, generally

hydrolytically stable)

Variable (Substituent

dependent, often <4h)

Low to Moderate

(Esterase/GSH

sensitivity)

Metabolic Liability

CYP-mediated ring

oxidation (

-hydroxylation);

-elimination.

Hydrolysis of S-F

bond; Aromatic

hydroxylation.

GSH adduction;

Michael addition to

plasma proteins.

GSH Reactivity

Low (Hard

electrophile, resists

soft nucleophiles)

Moderate
High (Soft

electrophile)

Key Mechanistic Insights[1][2]
The Aliphatic Advantage: Aromatic sulfonyl fluorides are prone to rapid hydrolysis in plasma

due to the electron-withdrawing nature of the aryl ring activating the sulfur center. The

oxolane-3-sulfonyl fluoride, being aliphatic, lacks this conjugation, resulting in a more

robust S–F bond that resists spontaneous hydrolysis in aqueous media (PBS).

The Ether Liability: The oxolane (THF) ring is a known substrate for Cytochrome P450

enzymes (specifically CYP2E1 and CYP3A4). The carbon
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to the oxygen is prone to hydroxylation, leading to ring opening (hemiacetal formation).

-Elimination Risk: The sulfonyl group is electron-withdrawing, increasing the acidity of the
proton at the C3 position. Under basic physiological conditions or enzymatic catalysis, there
is a theoretical risk of HF elimination, generating a dihydrofuran sulfene intermediate.

Visualizing Metabolic Pathways
The following diagram illustrates the potential metabolic fates of oxolane-3-sulfonyl fluoride,

distinguishing between chemical instability and enzymatic metabolism.
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Caption: Figure 1. Metabolic fate map of oxolane-3-sulfonyl fluoride showing chemical

hydrolysis, CYP-mediated ring oxidation, and potential elimination pathways.

Experimental Protocols (Self-Validating Systems)
To rigorously assess the stability of this compound, perform the following assays in sequence.

Protocol A: Chemical Stability (pH-Rate Profile)
Objective: Determine intrinsic hydrolytic stability independent of enzymes.

Preparation: Prepare a 10 mM stock solution of oxolane-3-sulfonyl fluoride in DMSO.
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Incubation: Dilute to 10 µM in PBS buffers adjusted to pH 2.0, 7.4, and 9.0.

Sampling: Incubate at 37°C. Aliquot samples at

hours.

Quench: Add equal volume of cold Acetonitrile (ACN) containing an internal standard (e.g.,

Tolbutamide).

Analysis: LC-MS/MS. Monitor the loss of parent ion [M+H]+ or [M-F]+.

Validation Criteria:

Pass: >90% remaining at 24h (pH 7.4).

Flag: >20% degradation at pH 7.4 indicates intrinsic instability, rendering the warhead

unsuitable for systemic delivery.

Protocol B: Plasma Stability & Protein Binding
Objective: Assess susceptibility to plasma esterases and non-specific protein covalent binding.

Matrix: Pooled human/rat plasma (heparinized).

Procedure: Spike compound (1 µM final) into pre-warmed (37°C) plasma.

Controls:

Positive: Procaine (rapid hydrolysis).

Negative: Warfarin (stable).

Timepoints: 0, 15, 30, 60, 120, 240 min.

Extraction: Protein precipitation with 3x volume ice-cold ACN. Centrifuge at 4000g for 15

min.

Data Output: Calculate
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.

Note: If

is short (<30 min) but chemical stability (Protocol A) is high, suspect covalent binding to
Albumin (HSA) rather than hydrolysis. Verify by incubating with purified HSA.

Protocol C: Microsomal Stability (Metabolic Soft Spot
Identification)
Objective: Evaluate CYP-mediated metabolism (Ring Oxidation).

System: Liver Microsomes (Human/Rat/Mouse), 0.5 mg/mL protein.

Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4

U/mL G6PDH, 3.3 mM

).

Reaction:

Pre-incubate microsomes + compound (1 µM) for 5 min at 37°C.

Initiate with NADPH.

No-Cofactor Control: Run parallel incubation without NADPH to distinguish enzymatic

metabolism from chemical instability in the matrix.

Quench: At 0, 5, 15, 30, 45, 60 min, add ACN + Internal Standard.

Metabolite ID (Critical Step):

Perform a full scan MS (Q1) to look for +16 Da (Hydroxylation) or +32 Da (Di-

hydroxylation) peaks.

Specific Check: Look for ring-opened metabolites (aldehyde fragments).

Calculation:
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Protocol D: Glutathione (GSH) Reactivity
Objective: Assess "soft" electrophile reactivity (selectivity).

Mix: 10 µM Test Compound + 5 mM GSH in PBS (pH 7.4).

Incubate: 37°C for 4 hours.

Analysis: LC-MS. Look for [M + GSH - HF] adducts.

Interpretation:

Oxolane-3-SF: Should show <5% adduct formation (Hard electrophile preference).

Acrylamide Control: Will show >50% adduct formation (Soft electrophile preference).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36638322/
https://pubmed.ncbi.nlm.nih.gov/36638322/
https://spiral.imperial.ac.uk/server/api/core/bitstreams/0d9d63ec-0727-432b-b7a2-c3e438642e49/content
https://www.researchgate.net/publication/396852382_Regioselective_Postmodification_of_Aryl_Sulfonyl_Fluorides_via_IridiumI-Catalysed_C-H_Borylation
https://otavachemicals.com/products/fragment-libraries/sufex-handle-fragment-library
https://www.benchchem.com/product/b2784403/docs#assessing-metabolic-stability-of-oxolane-3-sulfonyl-fluoride-a-comparative-technical-guide
https://www.benchchem.com/product/b2784403/docs#assessing-metabolic-stability-of-oxolane-3-sulfonyl-fluoride-a-comparative-technical-guide
https://www.benchchem.com/product/b2784403/docs#assessing-metabolic-stability-of-oxolane-3-sulfonyl-fluoride-a-comparative-technical-guide
https://www.benchchem.com/product/b2784403/docs#assessing-metabolic-stability-of-oxolane-3-sulfonyl-fluoride-a-comparative-technical-guide
https://www.benchchem.com/product/b2784403?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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